Cas no 55764-23-3 (2,5-Dimethylfuran-3-thiol)

• Product Name: 2,5-Dimethylfuran-3-thiol
• CAS No: 55764-23-3
• MF: C₆H₈OS
• MW: 128.192120552063
• MDL: MFCD00801026
• CID: 56842
• PubChem ID: 41569
• Update Time: 2026-05-14

2,5-Dimethylfuran-3-thiol Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylfuran-3-thiol
• 2,5-Dimethyl-3-furanthiol
• Dipentyl phthalate
• 3-Mercapto-2,5-dimethylfuran
• 2,5-Dimethyl-3-mercaptofuran
• 3-FURANTHIOL, 2,5-DIMETHYL-
• FEMA No. 3451
• 2,5-Dimethyl-3-furylmercaptan
• 2,5-dimethyl-furan-3-thiol
• 2,5-dimethyl-3-furan thiol
• WCT2259X5L
• DBBHCZMXKBCICL-UHFFFAOYSA-N
• 2.5-Dimethyl-3-furanthiol
• 3-Furanthiol,2,5-dimethyl-
• FEMA 3451
• SBB
• 2,5-Dimethylfuran-3-thiol

• MDL： MFCD00801026
• Inchi： 1S/C6H8OS/c1-4-3-6(8)5(2)7-4/h3,8H,1-2H3
• InChI Key： DBBHCZMXKBCICL-UHFFFAOYSA-N
• SMILES： S([H])C1C([H])=C(C([H])([H])[H])OC=1C([H])([H])[H]

Computed Properties

• Exact Mass: 128.03000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 14.1
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.9

Experimental Properties

• Color/Form: Not available
• Density: 1.05
• Boiling Point: 150°C/10mmHg(lit.)
• Flash Point: 54 ºC
• Refractive Index: 1.505-1.515
• Water Partition Coefficient: Insoluble
• PSA: 51.94000
• LogP: 2.18510
• FEMA: 3451
• Solubility: Not available

2,5-Dimethylfuran-3-thiol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H302
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P312+P330-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3336
• Hazard Category Code： R10;R23/24/25;R36/37/38
• Safety Instruction： S45-S36/37/39-S16
• RTECS：LU6230000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10; R23/24/25; R36/37/38
• Safety Term：S16;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
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